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Compound of Interest

Compound Name: cis-Tadalafil-d3

Cat. No.: B12425599

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of cis-
Tadalafil-d3 for research purposes. It includes a summary of suppliers, key product
specifications, a detailed experimental protocol for its potential application as an internal
standard in bioanalytical methods, and a diagram of the relevant signaling pathway.

Commercial Availability

cis-Tadalafil-d3 and its enantiomer, cis-ent-Tadalafil-d3, are available from specialized
chemical suppliers as research-grade materials. The following tables summarize the available
information from prominent suppliers. Researchers are advised to request a Certificate of
Analysis (COA) from the supplier for detailed quantitative data, including purity and isotopic
enrichment, prior to purchase.

Table 1: Commercial Suppliers of cis-Tadalafil-d3
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Molecular
. Product Catalogu Molecular . Stated
Supplier CAS No. Weight ( .
Name e No. Formula Purity
g/mol )
Pharmaffili cis- PA STI C22H16DsN Enquire for
N/A 392.42
ates Tadalafil-d3 080760 304 COA
LGC cis-ent- TRC- 1329799- C22H16D3N 392.42 Enquire for
Standards Tadalafil-d3  T004532 70-3 304 ' COA
Table 2: Additional Specifications from Supplier Information
Storage Shipping L
Product Appearance o o Applications
Conditions Conditions
Labelled (6R)-
2-8°C
cis-Tadalafil-d3 White Solid[1] ) Ambient[1] cis-enantiomer of
Refrigerator[1]

Tadalafil[1]

Labelled (6S)-
cis-enantiomer of
Tadalafil

cis-ent-Tadalafil-
d3

Tadalafil Signaling Pathway

Tadalafil, and by extension its isomers, primarily acts as a potent and selective inhibitor of
phosphodiesterase type 5 (PDES). The inhibition of PDE5 enhances the effects of nitric oxide
(NO) by preventing the degradation of cyclic guanosine monophosphate (cGMP). This leads to
smooth muscle relaxation and increased blood flow in the corpus cavernosum, which is the
mechanism for treating erectile dysfunction. This pathway is also relevant in the treatment of
pulmonary arterial hypertension.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.pharmaffiliates.com/en/cis-tadalafil-d3-pasti080760.html
https://www.pharmaffiliates.com/en/cis-tadalafil-d3-pasti080760.html
https://www.pharmaffiliates.com/en/cis-tadalafil-d3-pasti080760.html
https://www.pharmaffiliates.com/en/cis-tadalafil-d3-pasti080760.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12425599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Smooth Muscle Cell

Tadalafil / cis-Tadalafil .
Phosphodiesterase 5

(PDES)

Protein Kinase G Smooth Muscle
TP Activates (PKG) Relaxation
s

Soluble Guanylate Converis | cGMP.
B Cyclase (sGC) - <
>

GMP

Nitric Oxide (NO)

Click to download full resolution via product page

Tadalafil's mechanism of action via PDES5 inhibition.

Experimental Protocols

While a specific experimental protocol for cis-Tadalafil-d3 is not readily available in the
published literature, its structural similarity to Tadalafil-d3 suggests it would be an excellent
internal standard for the quantification of cis-Tadalafil or Tadalafil in biological matrices using
liquid chromatography-tandem mass spectrometry (LC-MS/MS). The following is a detailed
protocol adapted from a validated method for the determination of Tadalafil in human plasma
using Tadalafil-d3 as an internal standard, which can be readily modified for cis-Tadalafil-d3.

[2][3]

Objective

To develop and validate a sensitive and specific LC-MS/MS method for the quantification of
Tadalafil (or cis-Tadalafil) in human plasma using cis-Tadalafil-d3 as an internal standard.

Materials and Reagents

o Analytes: Tadalafil (or cis-Tadalafil) and cis-Tadalafil-d3 (as internal standard, IS)
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e Solvents: Methanol (HPLC grade), Acetonitrile (HPLC grade), Formic acid, Ammonium
formate

o Water: Deionized water
e Plasma: Drug-free human plasma with K2zEDTA as an anticoagulant

e Solid Phase Extraction (SPE) Cartridges: As needed for sample clean-up (e.g., Phenomenex
Strata-X-C)[2][3]

Instrumentation

e Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-
performance liquid chromatography (UPLC) system.

e Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray
ionization (ESI) source.[2][3]

o Data System: Software for instrument control, data acquisition, and processing.

Standard Solutions Preparation

e Stock Solutions (1 mg/mL): Prepare individual stock solutions of Tadalafil (or cis-Tadalafil)
and cis-Tadalafil-d3 in methanol.

o Working Standard Solutions: Prepare serial dilutions of the Tadalafil stock solution with a
methanol/water (1:1 v/v) mixture to create calibration standards.

¢ Internal Standard Working Solution: Dilute the cis-Tadalafil-d3 stock solution with
methanol/water to a final concentration of 50 ng/mL.

Sample Preparation (Solid Phase Extraction)

e To 200 pL of plasma sample, add 25 pL of the internal standard working solution (50 ng/mL
cis-Tadalafil-d3).[2]

e Add 500 pL of water and vortex to mix.[2]

¢ Condition an SPE cartridge with 1.0 mL of methanol followed by 1.0 mL of water.[2]
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Load the plasma sample onto the conditioned SPE cartridge.

Wash the cartridge with 1.0 mL of water.

Dry the cartridge under a stream of nitrogen.

Elute the analyte and internal standard with 500 uL of the mobile phase.[2]

Inject an aliquot (e.g., 10 pL) into the LC-MS/MS system.[2]

Chromatographic and Mass Spectrometric Conditions

e LC Column: A suitable C18 column (e.g., Synergi™ Hydro-RP C18, 100 mm x 4.6 mm, 4
um).[2]

» Mobile Phase: A mixture of methanol and 10 mM ammonium formate (pH 4.0) (90:10, v/v).[2]
e Flow Rate: 0.9 mL/min.[2]
« lonization Mode: Positive Electrospray lonization (ESI+).[3]
e Multiple Reaction Monitoring (MRM) Transitions:
o Tadalafil: m/z 390.3 - 268.2[3]
o Tadalafil-d3: m/z 393.1 - 271.2[3]

o Note: The exact m/z transitions for cis-Tadalafil and cis-Tadalafil-d3 should be determined
by direct infusion and optimization on the specific mass spectrometer being used.

Method Validation

The adapted method should be validated according to regulatory guidelines (e.g., FDA
Bioanalytical Method Validation) for parameters including:

o Selectivity and Specificity

» Linearity and Range
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Accuracy and Precision (intra- and inter-day)

Recovery

Matrix Effect

Stability (freeze-thaw, short-term, long-term, and post-preparative)

Experimental Workflow and Logical Relationships

The following diagrams illustrate the general workflow for using cis-Tadalafil-d3 as an internal
standard in a pharmacokinetic study and the logical relationship of the analytical method
components.
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Workflow for a pharmacokinetic study using a deuterated internal standard.
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LC-MS/MS Method Logic
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Logical relationship of components in the analytical method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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